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Compound of Interest

Compound Name: Decanamide, n-pentyl-

Cat. No.: B15443986 Get Quote

Technical Guide to the Material Safety of N-
Pentyldecanamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety information for

N-pentyldecanamide (CAS No. 64891-15-2). Due to the limited availability of a specific Material

Safety Data Sheet (MSDS) for "Decanamide, n-pentyl-," this document synthesizes available

data for the closely related N-pentyldecanamide and supplements it with information from other

relevant amide compounds. All data is presented with clear sourcing to ensure transparency

and accuracy for use in a research and development setting.

Physicochemical Properties
The fundamental physical and chemical properties of N-pentyldecanamide are summarized

below. Understanding these properties is crucial for safe handling, storage, and use in

experimental settings.
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Property Value Reference

Molecular Formula C15H31NO [1]

Molecular Weight 241.413 g/mol [1]

Exact Mass 241.241 u [1]

LogP (Octanol-Water Partition

Coefficient)
5.27380 [1]

Polar Surface Area (PSA) 32.59 Å² [1]

Hazard Identification and Classification
While a specific Globally Harmonized System (GHS) classification for N-pentyldecanamide is

not readily available, the classification for the parent compound, Decanamide, provides a

strong indication of the potential hazards.[2]

Acute Oral Toxicity: Harmful if swallowed.[2]

Skin Irritation: Causes skin irritation.[2]

Respiratory Irritation: May cause respiratory irritation.[2]

The following diagram illustrates the logical relationship between the hazard classification and

the corresponding precautionary statements.

Hazard Identification

Prevention Response

H302: Harmful if swallowed

P264: Wash skin thoroughly after handlingP270: Do not eat, drink or smoke when using this product P301+P317: IF SWALLOWED: Get medical help

H315: Causes skin irritation

P280: Wear protective gloves/eye protection/face protection P302+P352: IF ON SKIN: Wash with plenty of water

H335: May cause respiratory irritation

P261: Avoid breathing dust/fume/gas/mist/vapors/sprayP271: Use only outdoors or in a well-ventilated area P304+P340: IF INHALED: Remove person to fresh air
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Caption: GHS Hazard and Precautionary Statement Relationships.

Experimental Protocols: Safe Handling and Storage
Adherence to strict experimental protocols is paramount to ensure personnel safety. The

following guidelines are based on best practices for handling similar amide compounds.

Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.[3]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[4][5]

Avoid direct contact with skin and eyes.[3]

Prevent the inhalation of dust or vapors.[3]

Keep away from sources of ignition as the compound may be combustible.[3]

Use non-sparking tools and ground all equipment when handling large quantities.[3]

Practice good industrial hygiene; wash hands thoroughly after handling and before eating,

drinking, or smoking.[6]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][4]

Keep away from strong oxidizing agents and halogens, which are incompatible materials.[3]

Personal Protective Equipment (PPE) Workflow
The selection of appropriate PPE is a critical step in the risk assessment process before

commencing any experimental work. The following workflow diagram outlines the decision-

making process for PPE selection.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15443986?utm_src=pdf-body-img
https://media.laballey.com/docbuilder/npentane-99-high-purity-grade-safety-data-sheet-67c0d6885d0c8.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2261006&productDescription=N-TETRADECANAMIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL08731&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://media.laballey.com/docbuilder/npentane-99-high-purity-grade-safety-data-sheet-67c0d6885d0c8.pdf
https://media.laballey.com/docbuilder/npentane-99-high-purity-grade-safety-data-sheet-67c0d6885d0c8.pdf
https://media.laballey.com/docbuilder/npentane-99-high-purity-grade-safety-data-sheet-67c0d6885d0c8.pdf
https://media.laballey.com/docbuilder/npentane-99-high-purity-grade-safety-data-sheet-67c0d6885d0c8.pdf
https://www.airgas.com/msds/019201.pdf
https://media.laballey.com/docbuilder/npentane-99-high-purity-grade-safety-data-sheet-67c0d6885d0c8.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2261006&productDescription=N-TETRADECANAMIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://media.laballey.com/docbuilder/npentane-99-high-purity-grade-safety-data-sheet-67c0d6885d0c8.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15443986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Select Personal Protective Equipment

Start: Handling N-Pentyldecanamide

Assess Task: Weighing, dissolving, reacting?

Eye Protection: Safety glasses with side shields or goggles Hand Protection: Chemical-resistant gloves (e.g., nitrile) Body Protection: Lab coat or chemical-resistant apron Respiratory Protection: Required if ventilation is inadequate or dust/aerosols are generated

End: Proceed with Experiment

Click to download full resolution via product page

Caption: Decision Workflow for Selecting Appropriate PPE.

First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is crucial. The following

table outlines the recommended procedures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15443986?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15443986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Protocol Reference

Inhalation

Move the individual to fresh air.

If breathing is difficult,

administer oxygen. Seek

medical attention if symptoms

persist.

[6][7]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water. Remove contaminated

clothing. If irritation develops,

seek medical attention.

[5][7]

Eye Contact

Flush eyes with copious

amounts of water for at least

15 minutes, occasionally lifting

the upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[5][7]

Ingestion

Do not induce vomiting. Rinse

mouth with water. Seek

immediate medical attention.

[7]

Accidental Release Measures
In the case of a spill, the following steps should be taken to mitigate the hazard:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

Collect: Carefully collect the absorbed material into a suitable container for disposal.

Decontaminate: Clean the spill area thoroughly.
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This guide is intended to provide essential safety information for N-pentyldecanamide. It is not

a substitute for a formal risk assessment, which should be conducted prior to any experimental

work. Always refer to the most current and specific safety data sheets available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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